Cas no 1807152-58-4 (4-(Aminomethyl)-2-(difluoromethyl)-6-iodopyridine-3-acetic acid)

• Product Name: 4-(Aminomethyl)-2-(difluoromethyl)-6-iodopyridine-3-acetic acid
• CAS No: 1807152-58-4
• MF: C₉H₉F₂IN₂O₂
• MW: 342.081241369247
• CID: 4893632
• Update Time: 2025-06-10

4-(Aminomethyl)-2-(difluoromethyl)-6-iodopyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-2-(difluoromethyl)-6-iodopyridine-3-acetic acid

• Inchi： 1S/C9H9F2IN2O2/c10-9(11)8-5(2-7(15)16)4(3-13)1-6(12)14-8/h1,9H,2-3,13H2,(H,15,16)
• InChI Key： GHVRONKRSQHQBS-UHFFFAOYSA-N
• SMILES： IC1=CC(CN)=C(CC(=O)O)C(C(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• XLogP3: -1.8
• Topological Polar Surface Area: 76.2

Additional information on 4-(Aminomethyl)-2-(difluoromethyl)-6-iodopyridine-3-acetic acid

Professional Introduction to 4-(Aminomethyl)-2-(difluoromethyl)-6-iodopyridine-3-acetic Acid (CAS No. 1807152-58-4)

4-(Aminomethyl)-2-()-6-iodopyridine-3-acetic acid, with the CAS number 1807152-58-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural features, holds promise for various applications in drug discovery and development. The presence of an group and a substituent, combined with the iodine atom on the pyridine ring, makes it a versatile intermediate for synthesizing biologically active molecules.

The core of this compound is particularly noteworthy, as it serves as a valuable scaffold for constructing more complex pharmacophores. The iodine atom, being a halogen, introduces electrophilic characteristics that facilitate further functionalization through cross-coupling reactions such as Suzuki-Miyaura and Stille couplings. These reactions are pivotal in modern drug synthesis, allowing for the creation of diverse molecular architectures with tailored biological activities.

In recent years, there has been a surge in research focusing on halogenated pyridines due to their enhanced binding affinity and metabolic stability. The incorporation of a group into these structures has been particularly effective in improving pharmacokinetic properties, such as bioavailability and resistance to metabolic degradation. This modification is widely recognized for its ability to modulate lipophilicity and binding interactions with biological targets.

The moiety in 4-(Aminomethyl)-2-()-6-iodopyridine-3-acetic acid further enhances its utility as a building block. This group can participate in various chemical transformations, including amide bond formation, which is crucial for linking this compound to other pharmacophores or biomolecules. Such modifications are essential for developing peptidomimetics and protein-targeting agents, which are increasingly relevant in the treatment of complex diseases.

Recent advancements in medicinal chemistry have highlighted the importance of multifunctional scaffolds like 4-(Aminomethyl)-2-()-6-iodopyridine-3-acetic acid. For instance, studies have demonstrated its potential in designing kinase inhibitors, which are critical targets in oncology and inflammatory diseases. The combination of the , , and features allows for precise tuning of electronic and steric properties, leading to high-affinity binders with improved selectivity.

The role of computational chemistry and molecular modeling has been instrumental in optimizing the design of such compounds. By leveraging virtual screening and structure-based drug design approaches, researchers can rapidly identify promising candidates for further experimental validation. The structural complexity of 4-(< strong>Aminomethyl strong >)-2-(< strong difluoromethyl strong >)-6-< strong >iodopyridine-3-acetic acid strong >) makes it an attractive candidate for these methodologies, as it offers multiple sites for interaction with biological targets.

In addition to its applications in small-molecule drug discovery, this compound has shown potential in the development of biomaterials and bioconjugates. The versatility of its functional groups allows for the creation of linkers and carriers that can be used in targeted drug delivery systems. Such systems aim to enhance therapeutic efficacy while minimizing side effects by delivering drugs directly to their sites of action.

The synthesis of 4-(< strong>Aminomethyl strong >)-2-(< strong difluoromethyl strong >)-6-< strong >iodopyridine-3-acetic acid strong >) involves multi-step organic transformations that require careful optimization to ensure high yields and purity. Advanced synthetic techniques, such as transition-metal-catalyzed reactions and protecting group strategies, are often employed to achieve the desired product with minimal byproducts. These methodologies underscore the compound's significance as a key intermediate in synthetic chemistry.

The growing interest in halogenated pyridines has also spurred research into their environmental impact and sustainability considerations. Efforts are underway to develop greener synthetic routes that minimize hazardous waste and energy consumption. These initiatives align with broader trends in pharmaceutical chemistry towards more sustainable practices without compromising on efficiency or yield.

In conclusion, 4-(< strong>Aminomethyl strong >)-2-(< strong difluoromethyl strong >)-6-< strong >iodopyridine-3-acetic acid strong >) represents a fascinating example of how structural complexity can be leveraged to develop innovative solutions in drug discovery and biotechnology. Its unique combination of functional groups makes it a valuable tool for researchers seeking to design novel therapeutics with improved biological activity and pharmacokinetic profiles. As the field continues to evolve, this compound is likely to remain at the forefront of medicinal chemistry research.